Cas no 957513-70-1 (5-(4-Chlorophenyl)-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(4-Chlorophenyl)-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 957513-70-1
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• MDL: MFCD08144097
• CID: 1037456
• PubChem ID: 6484190
• Update Time: 2025-10-20

5-(4-Chlorophenyl)-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chlorophenyl)-1-methyl-1H-pyrazole-3-carboxylic acid
• 5-(4-Chloro-phenyl)-1-methyl-1H-pyrazole-3-carboxylic acid
• 5-(4-chlorophenyl)-1-methylpyrazole-3-carboxylic acid
• N-METHYL-5-(4-CHLOROPHENYL)PYRAZOLE-3-CARBOXYLIC ACID
• SBB018250
• 6543AC
• AK111545
• ST50401616
• 5-(4-Chlorophenyl)-1-methyl-1H-pyrazole-3-carboxylic acid (ACI)
• Z970076880
• 5-(4-Chlorophenyl)-1-methyl-1H-pyrazole-3-carboxylicacid
• SCHEMBL2565035
• DS-5252
• 957513-70-1
• DTXSID70424411
• CS-0187064
• EN300-206761
• O11291
• AKOS000302656
• MFCD08144097
• DB-107115

• MDL： MFCD08144097
• Inchi： 1S/C11H9ClN2O2/c1-14-10(6-9(13-14)11(15)16)7-2-4-8(12)5-3-7/h2-6H,1H3,(H,15,16)
• InChI Key： GMNCOASQHVLVRX-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C2C=CC(Cl)=CC=2)N(C)N=1)O

Computed Properties

• Exact Mass: 236.0352552g/mol
• Monoisotopic Mass: 236.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: 2.4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 443.7±35.0 °C at 760 mmHg
• Flash Point: 222.1±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-(4-Chlorophenyl)-1-methyl-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(4-Chlorophenyl)-1-methyl-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 5-(4-Chlorophenyl)-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 957513-70-1)

5-(4-Chlorophenyl)-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 957513-70-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrazole core and 4-chlorophenyl substitution, is a key intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents. Researchers are increasingly exploring its potential in targeted therapy and small-molecule inhibitors, aligning with the growing demand for precision medicine.

The carboxylic acid functional group in 5-(4-Chlorophenyl)-1-methyl-1H-pyrazole-3-carboxylic acid enhances its reactivity, enabling facile derivatization for diverse applications. Recent studies highlight its role in modulating enzyme activity, particularly in pathways related to oxidative stress and cell signaling. This aligns with current trends in personalized healthcare, where compounds like this are investigated for their potential to address chronic diseases. The compound’s lipophilicity and bioavailability profiles also make it a candidate for optimizing drug formulations, a topic frequently searched in pharmacokinetics discussions.

From a synthetic chemistry perspective, CAS No. 957513-70-1 is often utilized in cross-coupling reactions and heterocyclic synthesis, reflecting the broader interest in green chemistry and atom-efficient methodologies. Its stability under various conditions makes it suitable for scalable production, addressing the pharmaceutical industry’s need for cost-effective intermediates. Additionally, its compatibility with microwave-assisted synthesis—a trending technique in high-throughput screening—further underscores its relevance in modern drug development pipelines.

Environmental and regulatory considerations are also critical when discussing 5-(4-Chlorophenyl)-1-methyl-1H-pyrazole-3-carboxylic acid. Its biodegradability and ecotoxicological profile are subjects of ongoing research, particularly as industries prioritize sustainable chemistry. This compound’s low toxicity, as evidenced by preliminary studies, positions it favorably compared to traditional halogenated analogs, a point of interest for researchers focusing on safer chemical alternatives.

In summary, 5-(4-Chlorophenyl)-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 957513-70-1) exemplifies the intersection of innovation and practicality in chemical research. Its versatility in medicinal chemistry, coupled with its alignment with sustainability goals, ensures its continued relevance in both academic and industrial settings. As the scientific community delves deeper into structure-activity relationships, this compound is poised to play a pivotal role in advancing next-generation therapeutics.